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Compound of Interest

Compound Name: Feudomycin A Hydrochloride

Cat. No.: B13845333

Get Quote

Executive Summary
Feudomycin A Hydrochloride (CAS: 79466-09-4 for free base; specific salt forms vary) is a

bioactive anthracycline antibiotic isolated from Streptomyces coeruleorubidus.[1][2][3]

Structurally distinct from its cogener Feudomycin B (Daunorubicin Impurity C) and the parent

compound Daunorubicin, Feudomycin A is characterized by a specific glycosidic linkage and

side-chain oxidation state (C27H31NO9).[1][2]

This guide provides a comprehensive technical analysis of Feudomycin A Hydrochloride,

focusing on its dual mechanism of action (DNA intercalation and Topoisomerase II inhibition),

cytotoxicity profile, and rigorous experimental protocols for validation in drug discovery

workflows.[1]

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
Understanding the physicochemical constraints of Feudomycin A is critical for experimental

reproducibility. The hydrochloride salt form significantly enhances aqueous solubility compared

to the free base, facilitating cell-based assays.[3]
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Property Specification

Compound Name Feudomycin A Hydrochloride

Class Anthracycline Antibiotic / Polyketide

Source Streptomyces coeruleorubidus (Mutant strains)

Chemical Formula C₂₇H₃₁NO₉[1][2][3] · HCl

Molecular Weight ~550.0 g/mol (Salt); 513.54 g/mol (Base)

Solubility
Soluble in DMSO (>10 mg/mL), Methanol;

Water (moderate, pH dependent)

Appearance Red to orange amorphous powder

Stability
Sensitive to light and alkaline pH.[1][2] Store at

-20°C desiccated.

Critical Handling Note: Anthracyclines adhere to glass and plastics. Use silanized glassware or

low-binding polypropylene consumables to prevent potency loss during serial dilutions.[1][2][3]

Mechanism of Action (MOA)[1][2][6]
Feudomycin A shares the core pharmacophore of the anthracycline class but exhibits distinct

binding kinetics due to its specific aglycone structure.

Primary Mechanism: Topoisomerase II Poisoning
Feudomycin A acts as a Topoisomerase II poison. It stabilizes the transient DNA-

Topoisomerase II cleavable complex, preventing the religation of double-stranded DNA breaks.

[1][2][3] This leads to the accumulation of DNA damage, triggering cell cycle arrest at G2/M and

subsequent apoptosis.
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Secondary Mechanism: DNA Intercalation
The planar anthraquinone ring system intercalates between DNA base pairs. This physical

insertion distorts the DNA helix, inhibiting DNA polymerase progression and RNA transcription.

Tertiary Mechanism: ROS Generation
The quinone moiety can undergo one-electron reduction to a semiquinone radical, generating

Reactive Oxygen Species (ROS) that cause lipid peroxidation and membrane damage.[1][2]

MOA Visualization
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Figure 1: Multi-modal mechanism of action of Feudomycin A, illustrating nuclear targets

(DNA/Topo II) and cytoplasmic redox cycling.[1][2][3]
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Biological Activity Profile
Cytotoxicity & Antitumor Activity
Feudomycin A demonstrates potent cytotoxicity against murine and human tumor cell lines. It is

particularly effective against hematological malignancies (leukemias) due to the high

proliferative rate and Topoisomerase II expression in these cells.[1]

Comparative Potency: Generally comparable to Daunorubicin, though specific potency

varies by cell line due to differences in cellular uptake and efflux susceptibility (P-gp

substrate status).[1][2][3]

Target Cells: L1210 (Murine leukemia), P388 (Leukemia), MCF-7 (Breast cancer).[1][2][3]

Antimicrobial Spectrum
Like many anthracyclines, Feudomycin A exhibits antibacterial activity, primarily against Gram-

positive organisms (Staphylococcus aureus, Bacillus subtilis).[1][2][3] Its use as an antibiotic is

limited by its high eukaryotic toxicity, but this activity is relevant for biosynthetic gene cluster

profiling.

Experimental Protocols
Protocol A: Preparation of Stock Solutions
Objective: Create stable, accurate stock solutions for biological assays.

Weighing: Weigh Feudomycin A HCl powder in a static-free environment.

Solvent: Dissolve in 100% DMSO to a concentration of 10 mM. Vortex for 1 minute to ensure

complete solubilization.

Note: Avoid aqueous buffers for the initial stock to prevent hydrolysis.

Storage: Aliquot into amber microcentrifuge tubes (avoid repeated freeze-thaw cycles). Store

at -20°C (stable for 1 month) or -80°C (stable for 6 months).

Protocol B: In Vitro Cytotoxicity Assay (MTT)
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Objective: Determine the IC50 of Feudomycin A in leukemia cells (e.g., HL-60 or L1210).[1][2]

Materials:

HL-60 cells in RPMI-1640 + 10% FBS.

MTT Reagent (5 mg/mL in PBS).[1][2]

96-well clear bottom plates.[1][2][3]

Workflow:

Seeding: Seed cells at 1 x 10⁴ cells/well in 90 µL media. Incubate for 24h at 37°C/5% CO₂.

Treatment: Prepare 10x serial dilutions of Feudomycin A in media (Range: 1 nM to 10 µM).

Add 10 µL to wells.

Control: DMSO vehicle control (<0.5% final concentration).[1][2]

Positive Control: Doxorubicin (1 µM).[1][2][4]

Incubation: Incubate for 48 or 72 hours.

Readout: Add 10 µL MTT reagent. Incubate 4 hours. Solubilize formazan crystals with 100

µL acidified isopropanol or SDS-HCl.

Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression

(Sigmoidal dose-response).

Protocol C: DNA Binding/Intercalation Assay
Objective: Confirm the physical interaction between Feudomycin A and DNA.

Workflow:

Preparation: Prepare Calf Thymus DNA (CT-DNA) solution (50 µM bp) in Tris-HCl buffer (pH

7.4).[1][2][3]
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Titration: Maintain constant Feudomycin A concentration (e.g., 10 µM) and titrate with

increasing concentrations of CT-DNA (0 - 100 µM).[1][2][3]

Spectroscopy: Measure UV-Vis absorption spectra (200-600 nm).

Result Interpretation: Look for hypochromicity (decrease in absorbance) and bathochromic

shift (red shift) of the absorption maximum (~480 nm), which indicates intercalation into the

DNA stack.[1]

Biosynthetic Context & Visualization
Feudomycin A is a product of the Type II Polyketide Synthase (PKS) pathway in Streptomyces.

It diverges from the Daunorubicin pathway, often accumulating in specific blocked mutants.
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Figure 2: Biosynthetic relationship between Feudomycin A and the canonical Daunorubicin

pathway in Streptomyces coeruleorubidus.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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